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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethoxyphenol

CAS No.: 129103-69-1

Cat. No.: B600158

Get Quote

Welcome to the technical support resource for 2-Bromo-4,5-dimethoxyphenol (CAS RN:

129103-69-1). This guide is designed for researchers, scientists, and drug development

professionals to provide field-proven insights into the proper storage, handling, and

troubleshooting of experiments involving this versatile phenol building block.

Section 1: Core Compound Properties & Safety
This section provides fundamental information and critical safety protocols. Adherence to these

guidelines is essential for ensuring experimental integrity and personnel safety.

FAQ 1: What are the fundamental chemical and physical
properties of 2-Bromo-4,5-dimethoxyphenol?
Understanding the basic properties of 2-Bromo-4,5-dimethoxyphenol is the first step to

successful experimentation. It is a substituted phenol, a class of compounds known for their

utility in synthesis and their specific reactivity.

Table 1: Physicochemical Properties of 2-Bromo-4,5-dimethoxyphenol
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Property Value Source

CAS Number 129103-69-1 [1]

Molecular Formula C₈H₉BrO₃ TCI

Molecular Weight 233.06 g/mol TCI

Appearance
Light yellow to brown powder

or crystal
[1]

Purity Typically >97.0% (by GC) [1]

Melting Point 96.0 to 100.0 °C [1]

Note: Data sourced from Tokyo Chemical Industry (TCI) product specifications. Physical

properties can vary slightly between batches and suppliers.

FAQ 2: What are the primary hazards and necessary
personal protective equipment (PPE) for handling this
compound?
While specific hazard data for 2-Bromo-4,5-dimethoxyphenol is not extensively published,

data from structurally similar brominated and dimethoxylated phenols and benzyl compounds

indicate that it should be handled with care. The primary risks are associated with skin, eye,

and respiratory tract irritation.

Core Safety Principles:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

Avoid Inhalation: Do not breathe dust, fumes, or vapors.[2][3]

Work in a Ventilated Area: Always handle this compound in a well-ventilated laboratory hood.

[2][4]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification
Rationale and Best
Practices

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile) inspected before

use.

Prevents skin irritation or

absorption. Always wash

hands thoroughly after

handling, even when gloves

are worn.[4][5]

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

Protects against dust particles

or splashes. Standard

laboratory glasses are

insufficient.[5]

Skin and Body

Laboratory coat. Fire/flame

resistant and impervious

clothing for larger quantities.

Protects personal clothing from

contamination and skin from

accidental exposure.[4][5]

Respiratory

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust formation

is significant.

Prevents irritation to the

respiratory tract from inhaled

dust.[5]

Section 2: Storage, Stability, and Solution Handling
The long-term stability and integrity of 2-Bromo-4,5-dimethoxyphenol are directly dependent

on proper storage and handling. Phenolic compounds are particularly susceptible to

degradation, which can compromise experimental outcomes.

FAQ 3: What are the optimal long-term and short-term
storage conditions?
Improper storage is a common source of experimental failure. The key is to protect the

compound from atmospheric oxygen, light, and heat, which can catalyze oxidative degradation.

Table 3: Recommended Storage Conditions
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Condition Temperature Atmosphere
Light
Conditions

Rationale

Long-Term

(Months to

Years)

-20°C
Inert gas (Argon

or Nitrogen)

In an amber vial,

inside a dark

container

Minimizes slow

oxidative

degradation and

preserves long-

term purity.

Some suppliers

suggest a

stability of ≥ 5

years under

these conditions

for related

compounds.[6]

Short-Term

(Days to Weeks)

2-8°C

(Refrigerator)

Tightly sealed

container

Protected from

direct light

Sufficient for

active projects to

prevent

significant

degradation

while allowing

easier access.

FAQ 4: My solid 2-Bromo-4,5-dimethoxyphenol has
changed color from light yellow to dark brown. Is it still
usable?
This is a classic indicator of degradation. Phenols are prone to oxidation, forming highly

conjugated, colored quinone-type byproducts.[7] While a slight color change may not

significantly impact purity for some applications, a pronounced darkening suggests that a

significant portion of the material has oxidized.

Causality: The phenolic hydroxyl group increases the electron density of the aromatic ring,

making it highly susceptible to oxidation. This process is accelerated by exposure to air

(oxygen), light, and trace metal impurities.
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Troubleshooting Protocol:

Assess Purity: Before use, check the purity of the discolored material using an appropriate

analytical method (e.g., TLC, HPLC, or ¹H NMR).

Compare to a Standard: If available, compare the analytical results to a pure, properly stored

sample.

Purification: If significant impurities are detected, purification by recrystallization or flash

column chromatography may be necessary.[8]

Decision: If purification is not feasible or the purity is too low, it is highly recommended to use

a fresh, unoxidized batch of the compound to ensure reliable and reproducible experimental

results.

FAQ 5: I'm having trouble dissolving the compound for
my reaction. What solvents are recommended?
Solubility will depend on your specific experimental conditions (e.g., reaction type,

temperature). For related brominated phenethylamines, solubility has been established in

common organic solvents.

High Solubility: Expected in polar aprotic solvents like Dimethylformamide (DMF) and

Dimethyl sulfoxide (DMSO).[6]

Moderate Solubility: Expected in alcohols like ethanol and methanol.[6]

Reaction Solvents: Often used in solvents like ethyl acetate, dichloromethane, and

acetonitrile for synthetic transformations.[8][9]

Troubleshooting Dissolution Issues:

Gentle Heating: Gently warming the mixture can aid dissolution.

Sonication: Using an ultrasonic bath can help break up solid aggregates and improve the

rate of dissolution.
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Solvent Choice: If the compound precipitates from your chosen reaction solvent, you may

need to use a co-solvent system or switch to a solvent in which it has higher solubility.

Section 3: Troubleshooting Experimental Workflows
This section addresses specific problems that may arise when using 2-Bromo-4,5-
dimethoxyphenol in a synthetic protocol.

FAQ 6: I am using 2-Bromo-4,5-dimethoxyphenol in a
Suzuki-Miyaura cross-coupling reaction, but my yield is
very low and I see multiple byproducts on my TLC plate.
What could be the cause?
Low yield and byproduct formation in cross-coupling reactions are common issues. The

problem can often be traced back to the stability of the starting material, the reaction

conditions, or the workup procedure.

Causality: The phenolic -OH group can interfere with palladium-catalyzed reactions. Under the

basic conditions required for the Suzuki-Miyaura coupling, the phenol is deprotonated to a

phenoxide. This highly electron-rich species can coordinate to the palladium catalyst,

potentially inhibiting its activity. Furthermore, the phenoxide is more susceptible to oxidation,

leading to degradation byproducts.[7]

Caption: Troubleshooting workflow for a Suzuki-Miyaura reaction.

Step-by-Step Troubleshooting Protocol:

Protect the Phenolic Hydroxyl Group: The most robust solution is to protect the phenol as an

ether (e.g., methyl ether, benzyl ether) or a silyl ether (e.g., TBDMS ether) prior to the cross-

coupling reaction. This prevents interference with the catalyst and increases stability under

basic conditions. The protecting group can be removed in a subsequent step.

Verify Starting Material Purity: As discussed in FAQ 4, ensure your 2-Bromo-4,5-
dimethoxyphenol is not degraded. Run a quick TLC or NMR.
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Ensure Rigorous Anhydrous and Anaerobic Conditions: Oxygen can deactivate the palladium

catalyst and promote the oxidation of phenolic compounds. Ensure all solvents are

thoroughly degassed and the reaction is run under a positive pressure of an inert gas like

argon or nitrogen.

Optimize Reaction Base: The choice of base is critical. While strong bases like NaOH or

K₂CO₃ are common, they can also promote side reactions. Consider using a milder base like

CsF or K₃PO₄.

Aqueous Workup: During workup, inorganic salts and the palladium catalyst must be

removed. A typical procedure involves quenching the reaction, extracting the product into an

organic solvent like ethyl acetate, and washing the organic layer with water and brine.[8]

FAQ 7: After my reaction, I performed an aqueous
workup and extraction, but I am getting a poor recovery
of my product from the organic layer. Where did my
product go?
This is a common issue when working with phenolic compounds, which have pH-dependent

solubility.

Causality: Under basic conditions (pH > ~10), the phenolic hydroxyl group is deprotonated to

form a negatively charged phenoxide ion. This salt is often highly soluble in the aqueous phase

and will not be efficiently extracted into a nonpolar organic solvent like ethyl acetate or

dichloromethane.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Purification_of_Products_from_4_Bromo_2_5_dimethoxyphenyl_boronic_acid_Reactions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic/Neutral Conditions (pH < 8)

Basic Conditions (pH > 10)

R-OH (Phenol)
Soluble in Organic Layer

R-O⁻ (Phenoxide Salt)
Soluble in Aqueous Layer

 Add Base (e.g., NaOH)  Add Acid (e.g., HCl)

Click to download full resolution via product page

Caption: pH-dependent solubility of phenolic compounds.

Troubleshooting and Recovery Protocol:

Check the pH of the Aqueous Layer: Use pH paper or a pH meter to test the aqueous layer

from your extraction. If it is basic, your product is likely dissolved in it as the phenoxide salt.

Acidify to Recover Product: Carefully acidify the aqueous layer to a pH of ~4-5 using a dilute

acid (e.g., 1M HCl). This will protonate the phenoxide back to the neutral phenol, causing it

to become insoluble in the aqueous phase.

Re-extract: Once acidified, re-extract the aqueous layer multiple times with your organic

solvent (e.g., 3x with ethyl acetate).[8] The neutral phenolic product should now transfer into

the organic phase.

Combine and Dry: Combine all organic extracts, wash with brine to remove excess water,

dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced

pressure to recover your product.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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